Cas no 93129-69-2 ([1,1'-Biphenyl]-4-carbonitrile,2-fluoro-)

[1,1'-Biphenyl]-4-carbonitrile,2-fluoro- structure
93129-69-2 structure
Product Name:[1,1'-Biphenyl]-4-carbonitrile,2-fluoro-
CAS No:93129-69-2
MF:C13H8FN
MW:197.207726478577
MDL:MFCD00055555
CID:801200
PubChem ID:26596568
Update Time:2025-04-19

[1,1'-Biphenyl]-4-carbonitrile,2-fluoro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carbonitrile,2-fluoro-
    • 3-Fluoro-1,1-biphenyl-4-carbonitrile
    • 3-fluoro-4-phenylbenzonitrile
    • 4-CYANO-2-FLUORO-BIPHENYL
    • 2-fluorobiphenyl-4-carbonitrile
    • 4-Cyano-2-fluorobiphenyl
    • IBMLGDKPIPQNME-UHFFFAOYSA-N
    • AKOS006345273
    • 2-FLUORO-[1,1'-BIPHENYL]-4-CARBONITRILE
    • DTXSID50650150
    • 93129-69-2
    • MFCD00055555
    • FT-0691682
    • SCHEMBL2815929
    • 2-Fluoro[1,1'-biphenyl]-4-carbonitrile
    • MDL: MFCD00055555
    • Inchi: 1S/C13H8FN/c14-13-8-10(9-15)6-7-12(13)11-4-2-1-3-5-11/h1-8H
    • InChI Key: IBMLGDKPIPQNME-UHFFFAOYSA-N
    • SMILES: FC1C=C(C#N)C=CC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 197.06400
  • Monoisotopic Mass: 197.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 23.8A^2

Experimental Properties

  • Density: 1.19
  • Boiling Point: 318.7°C at 760 mmHg
  • Flash Point: 158.8°C
  • Refractive Index: 1.595
  • PSA: 23.79000
  • LogP: 3.36438

[1,1'-Biphenyl]-4-carbonitrile,2-fluoro- Security Information

[1,1'-Biphenyl]-4-carbonitrile,2-fluoro- Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

[1,1'-Biphenyl]-4-carbonitrile,2-fluoro- Pricemore >>

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